Cas no 1448135-40-7 (N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 1448135-40-7
• MF: C₁₇H₁₄N₂O₅
• MW: 326.303464412689
• CID: 6377601
• PubChem ID: 71803070
• Update Time: 2025-07-14

N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-6-oxo-1,6-dihydropyridine-3-carboxamide
• N-[4-(1,3-benzodioxol-5-yloxy)but-2-ynyl]-6-oxo-1H-pyridine-3-carboxamide
• AKOS024554792
• 1448135-40-7
• CHEMBL4894229
• VU0547800-1
• F6412-2058
• N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C17H14N2O5/c20-16-6-3-12(10-19-16)17(21)18-7-1-2-8-22-13-4-5-14-15(9-13)24-11-23-14/h3-6,9-10H,7-8,11H2,(H,18,21)(H,19,20)
• InChI Key： ZKFROYNTPNQJRD-UHFFFAOYSA-N
• SMILES： C1NC(=O)C=CC=1C(NCC#CCOC1=CC=C2OCOC2=C1)=O

Computed Properties

• Exact Mass: 326.09027155g/mol
• Monoisotopic Mass: 326.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 85.9Ų

Additional information on N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-6-oxo-1,6-dihydropyridine-3-carboxamide

Comprehensive Analysis of N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 1448135-40-7)

The compound N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-6-oxo-1,6-dihydropyridine-3-carboxamide, identified by its CAS No. 1448135-40-7, is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its complex name reflects its intricate chemical architecture, which combines a benzodioxole moiety with a pyridine carboxamide core. This combination is particularly noteworthy due to its potential applications in targeting specific biological pathways, making it a subject of ongoing research.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds like N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-6-oxo-1,6-dihydropyridine-3-carboxamide. These compounds are often explored for their bioactive properties, including potential roles in modulating enzyme activity or receptor interactions. The presence of the benzodioxole group, in particular, is associated with enhanced metabolic stability and improved pharmacokinetic profiles, which are critical factors in drug development.

One of the most frequently searched questions regarding this compound revolves around its synthetic routes and mechanism of action. Researchers are keen to understand how the alkynyl linker and pyridine-3-carboxamide components contribute to its biological activity. Preliminary studies suggest that the compound may interact with specific protein targets, though further validation is required. This aligns with the broader trend in pharmaceutical research, where small-molecule inhibitors and modulators are highly sought after for therapeutic applications.

Another area of interest is the compound's potential in addressing neurodegenerative diseases or inflammatory conditions. Given the rising global prevalence of such disorders, molecules like N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-6-oxo-1,6-dihydropyridine-3-carboxamide are being scrutinized for their ability to cross the blood-brain barrier or modulate inflammatory cytokines. These properties are often highlighted in academic forums and patent literature, reflecting the compound's relevance to current biomedical research trends.

From a chemical synthesis perspective, the compound's CAS No. 1448135-40-7 serves as a unique identifier for researchers looking to replicate or modify its structure. The but-2-yn-1-yl linker, for instance, introduces rigidity into the molecule, which could influence its binding affinity. Such structural insights are invaluable for chemists working on structure-activity relationship (SAR) studies, a topic frequently discussed in peer-reviewed journals.

In summary, N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-6-oxo-1,6-dihydropyridine-3-carboxamide represents a fascinating case study in modern drug discovery. Its multifaceted chemical features and potential biological applications make it a compelling subject for both academic and industrial research. As the scientific community continues to explore its properties, this compound may well emerge as a key player in the development of novel therapeutics.